Cas no 1264037-29-7 (4-bromo-2-(oxan-4-yl)pyridine)

• Product Name: 4-bromo-2-(oxan-4-yl)pyridine
• CAS No: 1264037-29-7
• MDL: MFCD18436284
• CID: 4692239
• PubChem ID: 66520247
• Update Time: 2025-05-21

4-bromo-2-(oxan-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(oxan-4-yl)pyridine

• MDL： MFCD18436284

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-bromo-2-(oxan-4-yl)pyridine

4-Bromo-2-(Oxan-4-yl)Pyridine: A Comprehensive Overview

4-Bromo-2-(oxan-4-yl)pyridine is a heterocyclic compound with the CAS number 1264037-29-7. This compound belongs to the class of pyridines, which are aromatic six-membered rings containing one nitrogen atom. The presence of a bromine atom at the 4-position and an oxane (tetrahydropyran) group at the 2-position introduces unique chemical properties and functional group reactivity. The molecule is of significant interest in organic synthesis, medicinal chemistry, and materials science due to its versatile structure and potential applications.

The synthesis of 4-bromo-2-(oxan-4-yl)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in Suzuki-Miyaura couplings has been pivotal in constructing the oxane ring and bromine substitution patterns observed in this molecule.

One of the most promising applications of 4-bromo-2-(oxan-4-yl)pyridine lies in its role as a building block for drug discovery. The pyridine ring is a common motif in many bioactive molecules, including antiviral agents, anticancer drugs, and kinase inhibitors. The bromine substituent can act as a leaving group in nucleophilic substitution reactions, facilitating further functionalization. Meanwhile, the oxane group introduces steric bulk and potential hydrogen bonding capabilities, which are desirable properties for optimizing pharmacokinetic profiles.

Recent studies have explored the use of 4-bromo-2-(oxan-4-yl)pyridine in the development of novel materials, particularly in the field of optoelectronics. The aromaticity and conjugation within the pyridine ring contribute to its electronic properties, making it a candidate for organic semiconductors and light-emitting diodes (LEDs). Researchers have also investigated its potential as a ligand in metal-organic frameworks (MOFs), where its nitrogen atoms can coordinate with metal ions to form porous structures with applications in gas storage and catalysis.

In terms of environmental impact, 4-bromo-2-(oxan-4-yl)pyridine has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, though further research is needed to fully understand its environmental fate. Regulatory agencies have expressed interest in such compounds due to their widespread use in pharmaceuticals and industrial chemicals.

From a synthetic perspective, the regioselectivity of substituents on the pyridine ring plays a critical role in determining the compound's reactivity. The bromine atom at position 4 imparts electrophilic character to the ring, while the oxane group at position 2 introduces steric hindrance that can influence both electronic and steric effects during reactions. These properties make 4-bromo-2-(oxan-4-yl)pyridine a valuable substrate for exploring various organic transformations.

The application of computational chemistry tools has significantly enhanced our understanding of 4-bromo-2-(oxan-4-yL)pyridine's molecular properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, predicting reactivity trends that align with experimental observations. Such computational studies are increasingly being integrated into drug design pipelines to accelerate lead optimization processes.

In conclusion, 4-bromo-2-(oxan-4-yL)pyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive target for both academic research and industrial development. As new synthetic methodologies emerge and computational tools become more sophisticated, we can expect further innovations leveraging this compound's potential.